Cas no 28302-36-5 (Sodium copper chlorophyllin B)

• Product Name: Sodium copper chlorophyllin B
• CAS No: 28302-36-5
• CID: 53310
• PubChem ID: 87575796
• Update Time: 2025-11-01

Sodium copper chlorophyllin B Chemical and Physical Properties

Names and Identifiers

• Sodium copper chlorophyllin
• Trisodium (SP-4-2)-[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-cuprate(3-)
• SODIUM COPPER CHLOROPHYLL
• Sodium copper chlorophyllin B
• SODIUM CHLOROPHYLLIN
• [sp-4-2-(2s-trans)]-sodiu
• Cuprate(3-),[(7S,8S)-3-carboxy-5-(carboxyMethyl)-13-ethenyl-18-ethyl-17-forMyl-7,8-dihydro-2,8,12-triMethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-, sodiuM (1:3), (SP-4-2)-
• CHLOROPHYLLIN WATER SOLUBLE
• CHLOROPHYLLIN SODIUM-COPPER SALT
• CHLOROPHYLLIN-COPPER COMPLEX FOOD DYE E 141
• CHLOROPHYLLIN COPPER COMPLEX, SODIUM SALT

• MDL： MFCD00012149
• Inchi： 1S/C34H34N4O7.Cu.Na/c1-6-18-15(3)23-11-24-16(4)20(8-9-29(40)41)32(37-24)21(10-30(42)43)33-31(34(44)45)17(5)25(38-33)12-27-19(7-2)22(14-39)28(36-27)13-26(18)35-23;;/h6,11-14,16,20H,1,7-10H2,2-5H3,(H5,35,36,37,38,39,40,41,42,43,44,45);;/q;+2;+1/p-5
• InChI Key： KOIYYQRPLLKJHI-UHFFFAOYSA-I
• SMILES： C(C1C2C(C(C)C3=CC4=C(C)C(C=C)=C5C=C6C(C=O)=C(CC)C7C=C8C(C)=C(C(=O)[O-])C=1[N-]8[Cu+2]([N-]54)(N6=7)N=23)CCC(=O)[O-])C(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 668.13300
• Monoisotopic Mass: 668.133225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1750
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 182

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 790°Cat760mmHg
• Flash Point: 431.6°C
• Solubility: 水：10 mg/mL (13.55 mM)；DMSO：6.67 mg/mL (9.04 mM)
• PSA: 187.96000
• LogP: -1.84310
• Solubility: Not determined

Sodium copper chlorophyllin B Security Information

• WGK Germany：2
• Safety Instruction： S22; S24/25
• RTECS：GS2168866
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Chlorins

Additional information on Sodium copper chlorophyllin B

Sodium Copper Chlorophyllin B (CAS No. 28302-36-5): An Overview of Its Properties, Applications, and Recent Research

Sodium copper chlorophyllin B (CAS No. 28302-36-5) is a derivative of chlorophyll, a naturally occurring pigment essential for photosynthesis in plants. This compound has gained significant attention in various fields, including pharmaceuticals, cosmetics, and food science, due to its unique properties and potential health benefits.

Sodium copper chlorophyllin B is a water-soluble form of chlorophyll that retains the characteristic green color of its natural counterpart. It is synthesized by replacing the central magnesium atom in chlorophyll with copper and then converting it into a sodium salt. This modification enhances its stability and solubility in aqueous solutions, making it more suitable for a wide range of applications.

One of the key properties of sodium copper chlorophyllin B is its strong antioxidant activity. Recent studies have shown that this compound can effectively scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease, neurodegenerative disorders, and cancer. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that sodium copper chlorophyllin B exhibits potent antioxidant effects by inhibiting lipid peroxidation and protecting cellular DNA from oxidative damage.

In addition to its antioxidant properties, sodium copper chlorophyllin B has been investigated for its potential anti-inflammatory effects. Inflammation is a critical component of many diseases, and compounds that can modulate inflammatory responses are highly sought after. Research published in the Inflammation Research journal found that sodium copper chlorophyllin B can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in both in vitro and in vivo models.

The antimicrobial properties of sodium copper chlorophyllin B have also been explored. Studies have shown that this compound can inhibit the growth of various pathogenic bacteria and fungi. A study published in the Journal of Applied Microbiology reported that sodium copper chlorophyllin B exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antimicrobial agents.

In the pharmaceutical industry, sodium copper chlorophyllin B has been used as an active ingredient in various formulations due to its beneficial properties. It is commonly found in dietary supplements aimed at improving liver health and detoxification processes. The liver plays a crucial role in metabolizing toxins and maintaining overall health, and compounds like sodium copper chlorophyllin B can support these functions by enhancing detoxification pathways.

Cosmetics is another area where sodium copper chlorophyllin B has found applications. Its natural green color makes it an attractive ingredient for color cosmetics, while its antioxidant properties can help protect the skin from environmental damage. A study published in the Cosmetics Journal highlighted the use of sodium copper chlorophyllin B in skincare products to improve skin hydration and reduce signs of aging.

In food science, sodium copper chlorophyllin B is used as a natural food colorant due to its stable green color. It is approved by regulatory agencies such as the FDA for use in food products, making it a safe and effective alternative to synthetic colorants. The use of natural colorants like sodium copper chlorophyllin B aligns with consumer preferences for clean-label products.

The environmental impact of using natural compounds like sodium copper chlorophyllin B is also an important consideration. Unlike synthetic chemicals, which can persist in the environment and cause ecological harm, natural compounds are biodegradable and have minimal environmental impact. This makes them a more sustainable choice for various applications.

In conclusion, Sodium copper chlorophyllin B (CAS No. 28302-36-5) is a versatile compound with a wide range of applications due to its unique properties such as antioxidant, anti-inflammatory, antimicrobial activities, and natural green color. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various industries. Whether used in pharmaceuticals, cosmetics, or food science, sodium copper chlorophyllin B offers significant benefits that make it an attractive choice for product development.